Cas no 2171579-76-1 (10-(1,3-thiazol-2-yl)-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 10-(1,3-thiazol-2-yl)-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171579-76-1
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 6084729
• PubChem ID: 165587501
• Update Time: 2025-07-15

10-(1,3-thiazol-2-yl)-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(1,3-thiazol-2-yl)-2,6-dioxa-9-azaspiro4.5decane
• 2171579-76-1
• EN300-1641665
• 10-(1,3-thiazol-2-yl)-2,6-dioxa-9-azaspiro[4.5]decane

• Inchi： 1S/C10H14N2O2S/c1-4-13-7-10(1)8(11-2-5-14-10)9-12-3-6-15-9/h3,6,8,11H,1-2,4-5,7H2
• InChI Key： WVGBTUXPAQYRKD-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C2(COCC2)OCCN1

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.6Ų

Additional information on 10-(1,3-thiazol-2-yl)-2,6-dioxa-9-azaspiro4.5decane

Comprehensive Overview of 10-(1,3-thiazol-2-yl)-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171579-76-1)

The compound 10-(1,3-thiazol-2-yl)-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171579-76-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its spirocyclic framework, combined with the presence of a thiazole ring, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets, including enzymes and receptors involved in neurodegenerative diseases and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 10-(1,3-thiazol-2-yl)-2,6-dioxa-9-azaspiro[4.5]decane has surged, driven by the need for innovative therapeutics. The compound's molecular architecture is characterized by a spiro[4.5]decane core, which is known for its conformational rigidity and ability to enhance binding affinity. The incorporation of a 1,3-thiazole moiety further augments its pharmacological profile, as thiazole derivatives are renowned for their antimicrobial, anti-inflammatory, and anticancer properties.

One of the most frequently searched questions in the context of CAS No. 2171579-76-1 revolves around its synthetic routes and applications in drug development. Current literature suggests that this compound can be synthesized via multicomponent reactions or catalyzed cyclization techniques, which are both cost-effective and scalable. Its potential as a central nervous system (CNS) agent is also a hot topic, with studies indicating its ability to modulate neurotransmitter systems implicated in conditions like anxiety and depression.

From an SEO perspective, keywords such as "spirocyclic compounds," "thiazole derivatives," and "CAS 2171579-76-1 supplier" are highly relevant. These terms align with user queries on platforms like Google and PubMed, reflecting the growing interest in specialty chemicals for research and development. Additionally, the compound's potential role in green chemistry initiatives has sparked discussions about its environmental impact and sustainable synthesis methods.

The pharmacokinetic properties of 10-(1,3-thiazol-2-yl)-2,6-dioxa-9-azaspiro[4.5]decane are another area of active investigation. Preliminary data suggest favorable oral bioavailability and blood-brain barrier penetration, making it a viable candidate for CNS-targeted therapies. Its metabolic stability and low toxicity profile further enhance its appeal as a lead compound in preclinical studies.

In conclusion, 10-(1,3-thiazol-2-yl)-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171579-76-1) represents a fascinating intersection of structural complexity and therapeutic potential. Its versatility in addressing unmet medical needs, coupled with its synthetic accessibility, positions it as a molecule of significant interest in both academic and industrial settings. Future research will likely focus on optimizing its drug-like properties and expanding its applications in precision medicine.